Cas no 18338-27-7 (Silanethiol, trimethyl-)

• Product Name: Silanethiol, trimethyl-
• CAS No: 18338-27-7
• MF: C₃H₁₀SSi
• MW: 106.26200056076
• CID: 1381966
• PubChem ID: 11445162
• Update Time: 2025-06-09

Silanethiol, trimethyl- Chemical and Physical Properties

Names and Identifiers

• Silanethiol, trimethyl-
• trimethyl(sulfanyl)silane
• Silanethiol, trimethyl- (6CI,7CI,8CI,9CI)
• 18338-27-7
• SCHEMBL124715
• EN300-37345515
• DTXSID70466013
• trimethylsilanethiol
• trimethylsilylsulfane

• Inchi： 1S/C3H10SSi/c1-5(2,3)4/h4H,1-3H3
• InChI Key： KHOQXNHADJBILQ-UHFFFAOYSA-N
• SMILES： S[Si](C)(C)C

Computed Properties

• Exact Mass: 218.11274
• Monoisotopic Mass: 106.02724803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 28.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 9.23
• LogP: 1.75110

Additional information on Silanethiol, trimethyl-

Silanethiol, trimethyl- (CAS No. 18338-27-7): A Comprehensive Overview

Silanethiol, trimethyl- (CAS No. 18338-27-7) is a versatile compound with significant applications in various fields, including materials science, chemical synthesis, and pharmaceutical research. This compound, also known as trimethylsilanethiol or TMS-thiol, is a derivative of silane with a thiol functional group. Its unique chemical structure and properties make it an essential reagent in numerous synthetic processes and material formulations.

The chemical formula of Silanethiol, trimethyl- is C₃H₁₀SiS, and it has a molecular weight of approximately 106.24 g/mol. The compound is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its boiling point is around 99°C at atmospheric pressure, making it relatively easy to handle and process in laboratory settings.

In materials science, Silanethiol, trimethyl- is widely used as a coupling agent to improve the adhesion between organic and inorganic materials. It can form stable covalent bonds with both silica surfaces and organic polymers, enhancing the mechanical strength and durability of composite materials. Recent studies have shown that TMS-thiol can significantly enhance the performance of silica-based coatings and adhesives, making it an attractive choice for applications in electronics, automotive, and construction industries.

In the field of chemical synthesis, Silanethiol, trimethyl- serves as a valuable reagent for the preparation of various functionalized silanes and thioether compounds. Its reactivity with electrophilic species makes it useful in the synthesis of thioesters, thioethers, and other sulfur-containing molecules. Researchers have utilized TMS-thiol to develop novel synthetic routes for complex organic molecules with potential applications in pharmaceuticals and agrochemicals.

Pharmaceutical research has also benefited from the unique properties of Silanethiol, trimethyl-. The compound's ability to form stable thioether linkages has been exploited in the design of prodrugs and drug delivery systems. For example, TMS-thiol can be used to modify drug molecules to improve their solubility, stability, and bioavailability. Recent studies have demonstrated that Silanethiol, trimethyl- can enhance the therapeutic efficacy of certain drugs by facilitating their targeted delivery to specific tissues or cells.

The environmental impact of Silanethiol, trimethyl- has been a subject of increasing interest. While the compound itself is not classified as hazardous under current regulations, its use in industrial processes requires careful handling to prevent environmental contamination. Researchers are exploring ways to develop more sustainable synthesis methods for TMS-thiol that minimize waste generation and energy consumption. These efforts align with the growing trend towards green chemistry practices in the chemical industry.

In conclusion, Silanethiol, trimethyl- (CAS No. 18338-27-7) is a multifaceted compound with a wide range of applications in materials science, chemical synthesis, and pharmaceutical research. Its unique chemical properties make it an indispensable reagent in various synthetic processes and material formulations. Ongoing research continues to uncover new applications and improve the sustainability of its use in industrial settings.